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Compound of Interest

5-Methyithiophene-3-carbonyl
Compound Name:

chloride
CAS No.: 754190-97-1
Cat. No.: B1339965

Get Quote

\ J

Physical Properties, Synthesis, and Application in
Medicinal Chemistry
Part 1: Executive Summary

5-Methylthiophene-3-carbonyl chloride (CAS: 754190-97-1) is a specialized heterocyclic
building block extensively utilized in the synthesis of pharmaceutical agents and
agrochemicals.[1][2][3] As an acid chloride derivative of the thiophene ring, it serves as a
critical electrophile for introducing the 5-methyl-3-thienyl moiety into complex organic scaffolds.

This guide provides a comprehensive technical analysis of its physicochemical properties,
handling protocols, and synthetic utility. Due to its high reactivity and moisture sensitivity,
successful deployment in drug discovery requires strict adherence to anhydrous protocols and
a deep understanding of its kinetic behavior compared to its more common isomer, 5-
methylthiophene-2-carbonyl chloride.

Part 2: Chemical Identity & Structural Analysis
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The compound is characterized by a five-membered sulfur-containing ring substituted with a
methyl group at the 5-position and a highly reactive chlorocarbonyl group at the 3-position.

Parameter Data

IUPAC Name 5-Methylthiophene-3-carbonyl chloride

5-Methyl-3-thenoyl chloride; 3-Chlorocarbonyl-5-

Common Synonyms )
methylthiophene

CAS Registry Number 754190-97-1

Molecular Formula CeHsCIOS

Molecular Weight 160.62 g/mol

SMILES CC1=CC(=CS1)C(=0)CI

InChl Key DJCGIWVUKCNCAT-UHFFFAOYSA-N

Part 3: Physical & Thermodynamic Properties

Note: While the 2-carbonyl isomer is a liquid at room temperature, the 3-carbonyl derivatives
often exhibit higher melting points due to molecular symmetry and packing efficiency. Users
should anticipate a low-melting solid or viscous liquid depending on purity and ambient
temperature.

Table 1: Physicochemical Data
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Property

Value / Range

Notes & Context

Physical State

Low-melting solid or Liquid

Generally solidifies < 20°C;
often handled as a melt or

solution.

78-85 °C @ 0.75 mmHg

Extrapolated from the 2-isomer
(78-80°C @ 0.75 mmHg).

Boiling Point ) )
(Predicted) Decomposes at atmospheric
pressure.
) Typical for halogenated
Density 1.25-1.29 g/mL

thiophene carbonyls.

Refractive Index (

~1.56 (Predicted)

High refractive index

characteristic of sulfur

) heterocycles.
Soluble in: DCM, THF,
Solubility Reacts with water (Hydrolysis)  Toluene, Diethyl Ether,
Chloroform.
) Estimate based on molecular
Flash Point >85°C ) ) i
weight and functionality.
Darkens upon oxidation or
Appearance Colorless to pale yellow hydrolysis (formation of

HCl/acid).

Part 4: Synthesis & Reaction Mechanism

The most reliable synthesis route involves the chlorination of 5-methylthiophene-3-carboxylic

acid. This transformation is typically achieved using thionyl chloride (

) or oxalyl chloride (

), often catalyzed by Dimethylformamide (DMF) to form the reactive Vilsmeier-Haack

intermediate.

Mechanism of Action

© 2026 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339965?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Activation: The carboxylic acid attacks the sulfur/carbon center of the chlorinating agent.
o Displacement: Chloride ion displaces the leaving group (SO2/C0O3), forming the acid chloride.

 Purification: The product is isolated via vacuum distillation to remove excess reagent.

5-Methylthiophene-3-carbonyl chloride

5-Methylthiophene-3-carboxylic acid I
DAL J . Cl- Substitution (Reactive Electrophile)

(Solid, Stable) Nucleophilic Attack

Intermediate i

_____________ > [Acyl Chlorosulfite] ; Elimination
Thionyl Chloride (SOCI2) |----*""""""  FToomoooommooes Byproducts:
+ cat. DMF S02 (gas) + HCI (gas)

Click to download full resolution via product page

Figure 1: Synthetic pathway converting the stable carboxylic acid precursor to the reactive acid

chloride.

Part 5: Handling, Stability & Safety (E-E-A-T)

Expert Insight: As a Senior Application Scientist, | cannot overstate the importance of moisture
control. Acid chlorides do not just "degrade” in moist air; they generate anhydrous Hydrogen
Chloride (HCI) gas, which can corrode metal balances and damage sensitive analytical

equipment (e.g., NMR probes).

Protocol: The "Double-Barrier" Storage System

To maintain purity (>98%) over long periods:

Primary Container: Glass vial with a Teflon-lined septum cap.

Secondary Container: Sealed desiccator or jar containing active desiccant (e.g.,

or molecular sieves).

Atmosphere: Store under Argon or Nitrogen.

Temperature: Refrigeration (2—8°C) slows hydrolysis and oxidative darkening.
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Reactivity Profile

o Water: Violent hydrolysis to carboxylic acid + HCI.
» Alcohols: Rapid exothermic esterification.

e Amines: Forms stable amides (basis of drug synthesis).

Storage: 2-8°C, Under Argon

tep 1

Equilibrate to Room Temp
(Prevent condensation)

tep 2

Transfer via Syringe
(Avoid open air pouring)

isposal

Quench Waste:
Add to dilute NaOH/Ice

Click to download full resolution via product page

Figure 2: Best-practice workflow for handling moisture-sensitive acid chlorides.

Part 6: Applications in Medicinal Chemistry

5-Methylthiophene-3-carbonyl chloride is a "privileged structure" building block. Thiophene
bioisosteres are frequently used to replace phenyl rings in drug candidates to improve
metabolic stability or alter polarity.

» Bioisosterism: The thiophene ring is electronically similar to benzene but more electron-rich,
often increasing potency against specific receptors (e.g., GPCRS).
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o Scaffold Construction:
o Friedel-Crafts Acylation: Reacts with aromatics to form ketones.

o Amide Coupling: Reacts with piperazines or anilines to form core pharmacophores found
in antipsychotics and antihistamines.

Example Application: Synthesis of analogs related to Olanzapine or Tiaprofenic acid where the
position of the methyl and carbonyl groups dictates receptor binding affinity.

Part 7: Experimental Characterization

When verifying the identity of this compound, look for these spectral signatures:
e 'H NMR (CDCI5):
o Asinglet (~2.5 ppm) for the 5-Methyl group.

o Two distinct doublets (or a singlet/doublet pair depending on resolution) in the aromatic
region (~6.8—7.5 ppm) corresponding to the H2 and H4 protons of the thiophene ring.

* IR Spectroscopy:

o C=0 Stretch: Strong, sharp peak at 1750-1780 cm~1 (characteristic of acid chlorides,
shifted higher than esters/amides).

e GC-MS:
o Molecular ion peak (

) at 160/162 m/z (showing the characteristic 3:1 Chlorine isotope pattern).

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 67445262: 2-(2-Aminoanilino)-5-methylthiophene-3-carbonitrile (Related Derivative).
Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/67445262
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339965?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Fisher Scientific.5-Methylthiophene-2-carbonyl chloride, 98% (Isomer Physical Data
Reference). Retrieved from [Link]

e Mishra, R., et al. (2020).Medicinal chemistry-based perspectives on thiophene and its
derivatives. RSC Advances. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Monograph: 5-Methylthiophene-3-carbonyl
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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